Cas no 2228545-48-8 (2-(2-chloro-6-methylphenyl)ethanethioamide)

• Product Name: 2-(2-chloro-6-methylphenyl)ethanethioamide
• CAS No: 2228545-48-8
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• CID: 6121357
• PubChem ID: 165882788
• Update Time: 2025-10-29

2-(2-chloro-6-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)ethanethioamide
• 2228545-48-8
• EN300-1975738

• Inchi： 1S/C9H10ClNS/c1-6-3-2-4-8(10)7(6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： HBYYEOSAGQAHQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(N)=S

Computed Properties

• Exact Mass: 199.0222482g/mol
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2-chloro-6-methylphenyl)ethanethioamide

Introduction to 2-(2-chloro-6-methylphenyl)ethanethioamide (CAS No. 2228545-48-8)

2-(2-chloro-6-methylphenyl)ethanethioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228545-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural framework of 2-(2-chloro-6-methylphenyl)ethanethioamide incorporates a chlorinated aromatic ring and a methyl substituent, which are key features that contribute to its unique chemical properties and reactivity.

The presence of the chloro group at the 2-position of the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the methyl group at the 6-position provides steric hindrance and influences the electronic distribution across the aromatic system. These structural characteristics make 2-(2-chloro-6-methylphenyl)ethanethioamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in thioamide derivatives due to their broad spectrum of biological activities. Thioamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The mechanism of action often involves interactions with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes. 2-(2-chloro-6-methylphenyl)ethanethioamide has been studied for its potential to interact with various biological systems, making it a subject of interest in both academic research and industrial drug discovery.

One of the most compelling aspects of 2-(2-chloro-6-methylphenyl)ethanethioamide is its versatility in chemical synthesis. The thioamide moiety can undergo various transformations, including nucleophilic substitution reactions, which allow for the introduction of additional functional groups. This flexibility makes it an invaluable building block for constructing more complex molecules with tailored biological activities. Researchers have leveraged these properties to develop novel derivatives that target specific therapeutic areas.

The pharmaceutical industry has been particularly keen on exploring thioamide-based compounds due to their potential as drug candidates. Several studies have demonstrated the efficacy of thioamides in preclinical models, highlighting their therapeutic promise. For instance, derivatives of thioamides have shown promise in inhibiting key enzymes involved in cancer progression and inflammation. While 2-(2-chloro-6-methylphenyl)ethanethioamide itself may not be a drug candidate at this stage, its structural features and reactivity make it a valuable asset in the quest for new treatments.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how 2-(2-chloro-6-methylphenyl)ethanethioamide interacts with biological targets. These tools allow researchers to predict binding affinities and optimize molecular structures for improved efficacy. By integrating experimental data with computational methods, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of 2-(2-chloro-6-methylphenyl)ethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the thioamide group. The use of advanced catalytic systems has also improved the efficiency of these transformations, making it feasible to produce larger quantities for research purposes.

In conclusion, 2-(2-chloro-6-methylphenyl)ethanethioamide (CAS No. 2228545-48-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new biological activities and synthetic methodologies, compounds like 2-(2-chloro-6-methylphenyl)ethanethioamide are poised to play a crucial role in the development of novel drugs.